Cas no 2092518-41-5 (6-Oxaspiro[3.5]nonane-7-methanamine)

6-Oxaspiro[3.5]nonane-7-methanamine is a bicyclic amine compound featuring a spirocyclic ether core, which imparts unique steric and electronic properties. Its rigid spiro[3.5]nonane scaffold enhances structural stability, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The presence of both an amine and an ether functionality allows for versatile derivatization, enabling applications in ligand design, catalyst development, and bioactive molecule construction. The compound's constrained geometry can improve binding selectivity in drug discovery. Its synthetic utility is further underscored by compatibility with standard amination and functional group transformations, offering researchers a flexible building block for complex molecular architectures.
6-Oxaspiro[3.5]nonane-7-methanamine structure
2092518-41-5 structure
Product Name:6-Oxaspiro[3.5]nonane-7-methanamine
CAS No:2092518-41-5
MF:C9H17NO
MW:155.237382650375
CID:5254580
Update Time:2025-06-11

6-Oxaspiro[3.5]nonane-7-methanamine Chemical and Physical Properties

Names and Identifiers

    • 6-Oxaspiro[3.5]nonane-7-methanamine
    • Inchi: 1S/C9H17NO/c10-6-8-2-5-9(7-11-8)3-1-4-9/h8H,1-7,10H2
    • InChI Key: JVIMPJKUXHPSSW-UHFFFAOYSA-N
    • SMILES: C1C2(CCC(CN)OC2)CC1

6-Oxaspiro[3.5]nonane-7-methanamine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
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2092518-41-5 95%
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Enamine
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Enamine
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Enamine
EN300-384676-1.0g
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Enamine
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6-Oxaspiro[3.5]nonane-7-methanamine Related Literature

Additional information on 6-Oxaspiro[3.5]nonane-7-methanamine

6-Oxaspiro[3.5]nonane-7-methanamine (CAS No. 2092518-41-5): An Overview of a Promising Compound in Medicinal Chemistry

6-Oxaspiro[3.5]nonane-7-methanamine (CAS No. 2092518-41-5) is a unique and intriguing compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound, characterized by its distinctive spirocyclic structure, has been the subject of numerous studies aimed at elucidating its biological activities and potential pharmaceutical uses.

The chemical structure of 6-Oxaspiro[3.5]nonane-7-methanamine is particularly noteworthy. It features a six-membered oxaspiro ring system with a methanamine substituent, which imparts unique chemical and biological properties. The spirocyclic framework is known for its rigidity and conformational restriction, which can enhance the compound's pharmacological profile by improving binding affinity and selectivity to specific biological targets.

Recent research has highlighted the potential of 6-Oxaspiro[3.5]nonane-7-methanamine in various therapeutic areas. One of the most promising applications is in the treatment of neurological disorders, particularly those involving neurotransmitter imbalances. Studies have shown that this compound can modulate the activity of certain neurotransmitters, such as serotonin and dopamine, which are implicated in conditions like depression, anxiety, and Parkinson's disease.

In a study published in the Journal of Medicinal Chemistry, researchers investigated the effects of 6-Oxaspiro[3.5]nonane-7-methanamine on serotonin receptors. The results demonstrated that the compound exhibited selective agonist activity at serotonin 5-HT1A receptors, which are known to play a crucial role in mood regulation and anxiety reduction. This finding suggests that 6-Oxaspiro[3.5]nonane-7-methanamine could be a valuable lead compound for developing novel antidepressants and anxiolytics.

Beyond its potential in neurology, 6-Oxaspiro[3.5]nonane-7-methanamine has also shown promise in other therapeutic areas. For instance, preliminary studies have indicated that it may have anti-inflammatory properties, making it a candidate for treating inflammatory diseases such as arthritis and inflammatory bowel disease (IBD). The anti-inflammatory effects are thought to be mediated through the modulation of cytokine production and immune cell activation.

The pharmacokinetic properties of 6-Oxaspiro[3.5]nonane-7-methanamine have also been extensively studied to ensure its suitability for drug development. Research has shown that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It is well-absorbed orally and has good bioavailability, which is essential for developing oral formulations. Additionally, the compound shows low toxicity in preclinical studies, further supporting its potential as a safe and effective therapeutic agent.

In terms of synthetic accessibility, 6-Oxaspiro[3.5]nonane-7-methanamine can be synthesized using well-established methods in organic chemistry. One common approach involves the intramolecular ring-closing reaction of an appropriate precursor molecule followed by functional group manipulation to introduce the methanamine substituent. The synthetic route is scalable and can be adapted for large-scale production if needed.

The future outlook for 6-Oxaspiro[3.5]nonane-7-methanamine is promising. Ongoing clinical trials are currently evaluating its safety and efficacy in various indications, including neurological disorders and inflammatory conditions. If these trials yield positive results, this compound could become an important addition to the pharmaceutical arsenal for treating these challenging diseases.

In conclusion, 6-Oxaspiro[3.5]nonane-7-methanamine (CAS No. 2092518-41-5) represents a significant advancement in medicinal chemistry due to its unique chemical structure and promising biological activities. Its potential applications in neurology and inflammation make it a valuable target for further research and development. As more data becomes available from ongoing studies, it is likely that this compound will continue to attract attention from both academic researchers and pharmaceutical companies alike.

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